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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Thionylaniline, also known as N-sulfinylaniline, is a valuable and reactive reagent in organic

synthesis. Its unique electronic properties, stemming from the N=S=O functional group, allow it

to participate in a variety of chemical transformations, making it a key building block for the

synthesis of diverse nitrogen- and sulfur-containing heterocyclic compounds. These structures

are of significant interest in medicinal chemistry and drug development due to their presence in

numerous biologically active molecules. This document provides detailed application notes,

experimental protocols, and quantitative data for the use of N-Thionylaniline in organic

synthesis.

Synthesis of N-Thionylaniline
N-Thionylaniline is typically prepared by the reaction of aniline with thionyl chloride.[1] The

reaction is generally high-yielding and the product can be purified by vacuum distillation.

General Reaction:

Materials:

Aniline

Thionyl chloride (SOCl₂)

Anhydrous benzene (or other inert solvent like toluene or dichloromethane)
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Ice bath

Heating mantle

Distillation apparatus

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a round-bottom flask equipped with a dropping funnel and a reflux condenser, dissolve

aniline (3.0 equivalents) in anhydrous benzene.

Cool the solution in an ice bath.

Slowly add thionyl chloride (1.0 equivalent) dropwise from the dropping funnel with constant

stirring.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Gently reflux the mixture for 1-2 hours.

Cool the reaction mixture and filter to remove the aniline hydrochloride precipitate.

Wash the precipitate with a small amount of anhydrous benzene.

Combine the filtrate and washings, and remove the solvent under reduced pressure.

Purify the crude N-Thionylaniline by vacuum distillation.

Typical Yield: 65-75%[2]

Physical Properties of N-Thionylaniline:[1][3]
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Property Value

Molecular Formula C₆H₅NSO

Molecular Weight 139.18 g/mol

Appearance Straw-colored liquid

Boiling Point 200 °C (lit.)

83 °C/15 mmHg (lit.)

| Density | 1.236 g/mL at 25 °C (lit.) |

Diagram: Synthesis of N-Thionylaniline
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Reactants Reaction Conditions

Products

Aniline (3 eq)

Reaction

Thionyl Chloride (1 eq) Anhydrous Benzene 0 °C to Reflux

N-Thionylaniline

Workup (Filtration, Distillation)

Aniline Hydrochloride

PurifiedProduct

Purified N-Thionylaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Thionylaniline.

Applications in [4+2] Cycloaddition Reactions (Diels-
Alder Reactions)
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N-Thionylaniline is a versatile component in Diels-Alder reactions, capable of acting as both a

dienophile and a diene, leading to the formation of various heterocyclic structures.

As a dienophile, N-Thionylaniline reacts with a variety of dienes to afford dihydrothiazine

oxide derivatives. The reaction is often stereospecific and can be catalyzed by Lewis acids to

enhance reactivity and selectivity.[2]

General Reaction:

N-Sulfinylaniline (as diene) + Dienophile → Benzo-ortho-thiazine adduct

Caption: Dual reactivity of N-Thionylaniline in Diels-Alder reactions.

Aza-Diels-Alder Reactions
While N-thionylaniline itself is a hetero-dienophile, the term aza-Diels-Alder more commonly

refers to reactions involving imines as dienophiles. N-sulfinyl imines (sulfinimines), which can

be conceptually related to N-thionylaniline, are important substrates in asymmetric aza-Diels-

Alder reactions, often employing chiral auxiliaries on the nitrogen to induce stereoselectivity.

[4]The electron-withdrawing nature of the N-sulfinyl group activates the imine for cycloaddition.

[5] General Reaction:

These reactions often require Lewis acid
catalysis to proceed efficiently and with high
stereocontrol. The resulting cycloadducts are
valuable precursors for the synthesis of
alkaloids and other nitrogen-containing natural
products. [8]
Coordination Chemistry
N-Thionylaniline can act as a ligand in organometallic chemistry, coordinating to transition

metals through its nitrogen and/or sulfur atoms. The coordination chemistry of N-thionylaniline
is an area of active research, with potential applications in catalysis and materials science. The
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specific mode of coordination can vary depending on the metal center and the other ligands

present in the complex.

Diagram: Logical Relationship of N-Thionylaniline Applications

Applications in Organic Synthesis

Roles in Cycloaddition

N-Thionylaniline

[4+2] Cycloaddition Reactions Aza-Diels-Alder Reactions (Related Sulfinimines)
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Caption: Overview of N-Thionylaniline's synthetic applications.

Disclaimer: The provided protocols are for informational purposes only and should be carried

out by trained professionals in a properly equipped laboratory setting. Appropriate safety

precautions should always be taken when handling chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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